N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]-2-methyl-3-nitrobenzamide

• IUPAC Name: N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]-2-methyl-3-nitrobenzamide
• InChI: InChI=1S/C21H14FN3O4/c1-12-16(3-2-4-18(12)25(27)28)20(26)23-15-9-10-19-17(11-15)24-21(29-19)13-5-7-14(22)8-6-13/h2-11H,1H3,(H,23,26)
• InChI Key: SPRPCIGPYIYXRO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=CC=C(C=C4)F
• Molecular Formula: C21H14FN3O4
• Molecular Weight: 391.4 g/mol

Description

This compound is a benzoxazole derivative with a nitrobenzamide group. Benzoxazoles are heterocyclic compounds containing a benzene fused to an oxazole ring. They are known for their diverse biological activities and are used in the synthesis of various pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would likely show the benzoxazole and nitrobenzamide groups attached at the 2 and 3 positions of the benzene ring, respectively. The fluorophenyl group would be attached to the 2 position of the benzoxazole ring.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, benzoxazoles are known to undergo a variety of reactions. They can act as ligands in coordination chemistry, undergo electrophilic substitution, and participate in various coupling reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as the presence of the nitro group and the fluorophenyl group would influence properties like polarity, solubility, and reactivity.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Many benzoxazole derivatives exhibit antimicrobial, antiviral, and anticancer activities. The mechanism could involve interaction with various enzymes or receptors.

Future Directions

The future research directions could involve studying the biological activity of this compound and its potential applications in medicine. Given the known activities of similar compounds, it could be a promising candidate for drug development.